![molecular formula C15H11N3O7 B1595420 (R)-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylglycine CAS No. 74958-71-7](/img/structure/B1595420.png)
(R)-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylglycine
Overview
Description
(R)-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylglycine, commonly known as DNB-α-PG, is a chiral compound that has been widely used in scientific research. It is a potent and selective antagonist for the glycine site of the NMDA receptor, which plays a crucial role in the regulation of synaptic plasticity, learning, and memory.
Scientific Research Applications
Chiral Separation
The compound is used in the chiral separation of 3,5-dinitrobenzoyl RS Leucine in process intensified extraction columns . The countercurrent liquid−liquid extraction of racemic 3,5-dinitrobenzoyl-(R,S)-leucine was experimentally investigated using a process intensified extraction column (PIEC) .
Enantioselective Liquid–Liquid Extraction
The compound is used in the enantioselective liquid–liquid extraction of aqueous 3,5-dinitrobenzoyl-®,(S)-leucine . This process was studied experimentally in a countercurrently operated pilot scale cascade of six centrifugal contactor separators .
Production of Single Stereoisomers
The compound is used in the production of single stereoisomers. These stereoisomers are essential not only as pharmaceuticals, but also as agricultural, food products, and additives .
Biochemical Synthesis
The compound is used in biochemical synthesis. Two different approaches to produce single enantiomers are well established, that is, direct chiral chemical or biochemical synthesis and racemic production followed by separation of the formed racemic mixtures .
Crystallization and Chromatography
The compound is used in common separation technologies of racemic mixtures, such as crystallization and chromatography .
Enantioselective Liquid–Liquid Extraction (ELLE)
The compound is used in enantioselective liquid–liquid extraction (ELLE), a promising alternative to common separation technologies .
Mechanism of Action
Target of Action
It is known that the compound is a derivative of 3,5-dinitrobenzoyl-amino acids . These compounds are often used in chiral recognition studies, suggesting that they may interact with various biological targets in a stereo-selective manner .
Mode of Action
Studies on similar 3,5-dinitrobenzoyl-amino acids suggest that these compounds can form stable complexes with chiral selectors, such as cinchona alkaloids . The formation of these complexes is likely driven by a combination of hydrogen bonding, salt-bridge interactions, and π-π interactions .
Biochemical Pathways
These could include the modulation of enzymatic activity or the alteration of protein conformation through the formation of chiral complexes .
Result of Action
Based on its structural similarity to other 3,5-dinitrobenzoyl-amino acids, it may exert its effects through the formation of chiral complexes, potentially leading to changes in enzymatic activity or protein conformation .
Action Environment
The action, efficacy, and stability of ®-(-)-N-(3,5-Dinitrobenzoyl)-alpha-phenylglycine can be influenced by various environmental factors. These could include pH, temperature, and the presence of other molecules that can interact with the compound. For instance, the compound’s interaction with chiral selectors is known to be influenced by polar-ionic conditions .
properties
IUPAC Name |
2-[(3,5-dinitrobenzoyl)amino]-2-phenylacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O7/c19-14(16-13(15(20)21)9-4-2-1-3-5-9)10-6-11(17(22)23)8-12(7-10)18(24)25/h1-8,13H,(H,16,19)(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIVUDAUOXJDARR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)O)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90345795 | |
Record name | (3,5-Dinitrobenzamido)(phenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90345795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3,5-Dinitrobenzoyl)amino]-2-phenylacetic acid | |
CAS RN |
74958-71-7 | |
Record name | (3,5-Dinitrobenzamido)(phenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90345795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(3,5-Dinitrobenzoyl)-DL-α-phenylglycine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.